Cas no 2228381-07-3 (3-4-methyl-3-(trifluoromethyl)phenoxypiperidine)

• Product Name: 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine
• CAS No: 2228381-07-3
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6550860
• PubChem ID: 165863864
• Update Time: 2025-07-23

3-4-methyl-3-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine
• EN300-1939675
• 2228381-07-3
• 3-[4-methyl-3-(trifluoromethyl)phenoxy]piperidine

• Inchi： 1S/C13H16F3NO/c1-9-4-5-10(7-12(9)13(14,15)16)18-11-3-2-6-17-8-11/h4-5,7,11,17H,2-3,6,8H2,1H3
• InChI Key： KMCRVWVEEYEYMA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)OC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine

Professional Introduction to Compound with CAS No. 2228381-07-3 and Product Name: 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine

The compound with the CAS number 2228381-07-3 and the product name 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a methyl group at the 4-position of the phenoxypiperidine core, combined with a trifluoromethyl substituent, imparts distinct electronic and steric effects that make this molecule a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing moieties. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, binding affinity, and pharmacological activity. This feature has been extensively studied in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound in question, 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine, leverages these properties to potentially offer improved efficacy and reduced side effects compared to existing treatments.

The structural motif of phenoxypiperidine is well-documented for its role as a bioisostere of piperidine derivatives, which are prevalent in many bioactive molecules. The methyl group at the 4-position of the phenoxide ring introduces additional steric hindrance, which can influence both the solubility and binding interactions of the molecule. This modification has been strategically employed to optimize pharmacokinetic profiles and target specificity. Moreover, the combination of these structural features suggests that 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine may exhibit unique interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic heterocycles in medicinal chemistry. Compounds containing trifluoromethyl groups have shown enhanced lipophilicity and resistance to enzymatic degradation, which are critical factors for drug bioavailability. The compound under discussion aligns with these trends by incorporating a trifluoromethyl group into a phenoxypiperidine framework. This design not only capitalizes on established pharmacophoric elements but also introduces novel interactions that could lead to breakthroughs in therapeutic intervention.

The potential applications of 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine are broad and multifaceted. Preliminary computational studies suggest that this molecule may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, its structural features could make it a viable candidate for inhibiting kinases or other enzymes implicated in cancer progression. Additionally, the compound's ability to modulate neurotransmitter systems may open avenues for treating neurological disorders.

In vitro and in vivo studies are essential to validate these hypotheses and assess the compound's efficacy and safety. Current research efforts are focused on synthesizing analogs of 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine to fine-tune its pharmacological properties. By systematically modifying key structural elements—such as the position and type of substituents—scientists aim to identify derivatives with superior activity profiles. These studies not only contribute to our understanding of molecular recognition but also provide insights into optimizing drug design strategies.

The integration of advanced computational techniques has further accelerated the discovery process for compounds like 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine. Molecular modeling and virtual screening allow researchers to predict binding affinities and optimize molecular interactions before conducting experimental validation. This approach has significantly reduced the time and resources required for drug development while enhancing the likelihood of success.

As interest in fluorinated compounds continues to grow, so does the need for innovative synthetic methodologies. The preparation of 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine exemplifies the latest advancements in synthetic chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks featuring fluorine atoms. These methods not only improve yield but also allow for greater flexibility in modifying existing structures.

The regulatory landscape also plays a crucial role in advancing compounds like 3-4-methyl-3-(trifluoromethyl)phenoxypiperidine through clinical trials and eventual market approval. Regulatory agencies require rigorous data demonstrating safety and efficacy before approving new drugs for human use. Collaborative efforts between academia and industry are essential to navigate these stringent requirements efficiently.

In conclusion,3-4-methyl-3-(trifluoromethyl)phenoxypiperidine, identified by CAS no. 2228381-07-3, represents a significant contribution to modern pharmaceutical research due to its innovative structure and promising therapeutic potential。 Its unique combination of functional groups positions it as a versatile scaffold for developing novel treatments across multiple disease areas。 As scientific understanding evolves，the applications of this compound will likely expand，driving progress toward more effective medications。